Adb-chminaca

ADB-CHMINACA (CAS: 1185887-13-1), also known as MAB-CHMINACA, is a highly potent, indazole-based synthetic cannabinoid receptor agonist (SCRA) characterized by a cyclohexylmethyl tail and a tert-leucinamide side chain [1]. In the context of forensic toxicology and neuropharmacology procurement, it serves as an indispensable certified reference material (CRM) and pharmacological benchmark . The compound exhibits exceptional binding affinity and functional efficacy at the CB1 receptor, significantly surpassing legacy cannabinoids [2]. For laboratories conducting high-throughput LC-MS/MS urine screening, GC-MS analytical profiling, or in vitro G-protein coupled receptor (GPCR) activation modeling, procuring highly pure ADB-CHMINACA standards ensures precise assay calibration, accurate metabolite mapping, and reliable regulatory compliance .

Substituting ADB-CHMINACA with structurally related analogs like AB-CHMINACA or legacy benchmarks such as JWH-018 compromises both analytical resolution and pharmacological accuracy in forensic and clinical settings [1]. Analytically, ADB-CHMINACA yields a distinct phase I metabolite profile—specifically monohydroxylated and valine-derived metabolites—that retain unique CB1 receptor activity, a trait not shared by ester-based SCRAs whose hydrolysis products are functionally inactive [2]. Pharmacologically, the substitution of an isopropyl group (as in AB-CHMINACA) with a tert-butyl moiety in ADB-CHMINACA alters the steric interaction at the CB1 receptor, driving a measurable increase in binding affinity and a >4-fold shift in EC50 values[3]. Consequently, alternative SCRA standards cannot reliably function as equivalent positive controls in high-sensitivity receptor efficacy models or as exact retention-time matches in mass spectrometry workflows.

CB1 Receptor Efficacy Comparison

In stable functional complementation assays (NanoBiT) measuring β-arrestin2 recruitment, ADB-CHMINACA demonstrates extreme potency at the CB1 receptor compared to legacy SCRA benchmarks [1]. While JWH-018 yields an EC50 of 23.9 nM, ADB-CHMINACA achieves an EC50 of 1.49 nM under identical assay conditions, representing a 16-fold increase in potency [2].

Procuring ADB-CHMINACA is necessary for establishing ultra-low concentration positive controls in advanced GPCR activation assays where legacy cannabinoids lack sufficient efficacy.

Steric Binding Affinity Comparison

The structural modification from an isopropyl side chain (AB-CHMINACA) to a tert-butyl side chain (ADB-CHMINACA) fundamentally alters the steric profile and receptor binding kinetics [1]. ADB-CHMINACA achieves a Ki of 0.289 nM and an EC50 of 0.62 nM, whereas AB-CHMINACA demonstrates a Ki of 0.519 nM and an EC50 of 2.55 nM[1].

Researchers modeling steric requirements of cannabinoid receptors must select ADB-CHMINACA to accurately represent the maximum potency threshold of tert-butyl substituted carboxamides.

Active Metabolite Profiling in Urine

In clinical toxicology workflows, ADB-CHMINACA differentiates itself from ester-based SCRAs through its phase I metabolism. Monohydroxylated and valine-derived metabolites of ADB-CHMINACA retain measurable CB1 receptor activation [1]. In contrast, ester-based comparators like MDMB-CHMICA undergo ester cleavage to yield free carboxylic acids that exhibit no relevant CB1 affinity [2].

Forensic laboratories developing activity-based detection methods require the exact ADB-CHMINACA standard to accurately map and quantify its uniquely active metabolite signatures in biological matrices.

Certified Reference Material Stability

For industrial and forensic procurement, the physical format of the standard dictates workflow efficiency. ADB-CHMINACA is commercially available as a DEA-exempt Certified Reference Material (CRM) in a 100 μg/mL methanol solution, offering guaranteed >99% purity and ≥4 years of stability at -20°C . This starkly contrasts with uncertified bulk powders, which suffer from variable degradation, require internal purity validation, and mandate strict regulatory scheduling paperwork.

Purchasing certified liquid standards directly reduces laboratory overhead, ensures regulatory compliance, and guarantees reproducible retention times for high-throughput toxicology.

Forensic Toxicology Screening

Utilizing ADB-CHMINACA as a primary calibrator to accurately quantify the parent drug and its specific monohydroxylated metabolites in authentic biological matrices, avoiding the false negatives associated with generic SCRA screening[1].

GPCR Pharmacological Profiling

Deployment as a high-efficacy reference agonist in β-arrestin2 recruitment and cAMP functional assays to benchmark the intrinsic activity of newly emerging illicit synthetic cannabinoids against a known extreme-potency tert-butyl standard [2].

Activity-Based Bioassay Development

Integration into stable cannabinoid reporter systems designed to detect the consumption of unknown SCRAs in human urine by measuring the uniquely retained CB1/CB2 receptor activation from phase I metabolites [3].